Cas no 3989-40-0 (Methanesulfonamide, N-butyl-)

• Product Name: Methanesulfonamide, N-butyl-
• CAS No: 3989-40-0
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 1514861
• PubChem ID: 4447312
• Update Time: 2025-04-21

Methanesulfonamide, N-butyl- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-butyl-
• 3989-40-0
• XXXZQWGEVVOWFW-UHFFFAOYSA-N
• SCHEMBL487521
• AKOS003835568
• N-butylmethanesulfonamide

• Inchi： 1S/C5H13NO2S/c1-3-4-5-6-9(2,7)8/h6H,3-5H2,1-2H3
• InChI Key： XXXZQWGEVVOWFW-UHFFFAOYSA-N
• SMILES： S(C)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 151.06679
• Monoisotopic Mass: 151.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17